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Introduction
Trimethylsilane ((CH₃)₃SiH), a key organosilicon compound, serves as a versatile reagent and

precursor in organic synthesis and materials science.[1] Its unique chemical properties,

stemming from the polarized silicon-hydrogen bond and the steric and electronic effects of the

methyl groups, make it a subject of significant interest. This technical guide provides a

comprehensive overview of the chemical properties of trimethylsilane, including its physical

characteristics, spectral data, and reactivity. Detailed experimental protocols for the

determination of its key properties are also presented to aid researchers in their practical

applications.

Physicochemical and Spectroscopic Properties
The fundamental physical and spectroscopic properties of trimethylsilane are summarized in

the tables below. These properties are crucial for its handling, purification, and characterization.
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Property Value

Molecular Formula C₃H₁₀Si

Molar Mass 74.20 g/mol

Appearance Colorless, volatile liquid or gas

Boiling Point 6.7 °C

Melting Point -135.9 °C

Density 0.638 g/cm³

Water Solubility Insoluble

Spectroscopic Data for Trimethylsilane
Spectroscopic Technique Key Data and Assignments

¹H NMR
Singlet at approximately 0.08 ppm (Si-(CH₃)₃)

and a multiplet around 3.8-4.0 ppm (Si-H).

¹³C NMR A single resonance for the methyl carbons.

²⁹Si NMR A characteristic signal for the silicon atom.

Infrared (IR) Spectroscopy

Strong Si-H stretching vibration in the range of

2100-2200 cm⁻¹, Si-CH₃ rocking and

deformation modes around 840 cm⁻¹ and 1250

cm⁻¹, respectively.[2][3]

Mass Spectrometry (EI)

Molecular ion peak (M⁺) at m/z 74. A prominent

fragment is the trimethylsilyl cation ([Si(CH₃)₃]⁺)

at m/z 73, which is often the base peak.[4][5][6]

Chemical Reactivity
The reactivity of trimethylsilane is dominated by the nature of the silicon-hydrogen bond. The

silicon atom is electropositive, and the hydrogen atom is hydridic, making it a good reducing

agent and a source of the trimethylsilyl group.
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Reactions with Lewis Acids and Bases
Trimethylsilane can react with strong Lewis acids, which can activate the Si-H bond, making it

more susceptible to nucleophilic attack.[7][8][9] Conversely, in the presence of strong bases,

the silicon center can be attacked, leading to cleavage of the Si-H bond.

Hydrosilylation
In the presence of a suitable catalyst, typically a transition metal complex, trimethylsilane
undergoes hydrosilylation reactions with alkenes and alkynes. This reaction involves the

addition of the Si-H bond across the carbon-carbon multiple bond, forming a new carbon-silicon

bond.

Hydrolysis
While generally stable, under certain conditions, such as in the presence of a catalyst or at

elevated temperatures, trimethylsilane can undergo hydrolysis to produce trimethylsilanol and

hydrogen gas.[10][11][12] The trimethylsilanol can then condense to form

hexamethyldisiloxane.
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Key reaction pathways of trimethylsilane.

Experimental Protocols
The following sections detail generalized experimental procedures for the determination of the

key chemical properties of trimethylsilane.

Determination of Boiling Point (Micro-method)
The boiling point of the volatile trimethylsilane can be determined using a micro-boiling point

apparatus.

Sample Preparation: A small amount of trimethylsilane (a few microliters) is introduced into

a capillary tube, which is then sealed at one end.

Apparatus Setup: The capillary tube is attached to a thermometer and placed in a heating

block or a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).
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Heating and Observation: The apparatus is heated slowly. The temperature at which a rapid

and continuous stream of bubbles emerges from the open end of the capillary tube is

recorded as the boiling point.

Pressure Correction: The observed boiling point is corrected to standard pressure (760

mmHg) using a nomograph or the Clausius-Clapeyron equation if the determination is

performed at a different atmospheric pressure.

Determination of Density
The density of liquid trimethylsilane can be measured using a pycnometer at a controlled

temperature.

Pycnometer Calibration: The empty pycnometer is weighed. It is then filled with a reference

liquid of known density (e.g., distilled water) at a specific temperature, and the weight is

recorded. The volume of the pycnometer is calculated.

Sample Measurement: The pycnometer is cleaned, dried, and filled with trimethylsilane at

the same temperature. The weight of the filled pycnometer is measured.

Density Calculation: The density of trimethylsilane is calculated by dividing the mass of the

trimethylsilane by the volume of the pycnometer. Given its volatility, care must be taken to

avoid evaporation during weighing. Standard methods like ASTM D4052 can be adapted for

this purpose.[13][14]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Due to its high volatility, preparing an NMR sample of trimethylsilane
requires care. A small amount of liquid trimethylsilane is condensed into a pre-weighed

NMR tube at low temperature (e.g., using a dry ice/acetone bath). A deuterated solvent (e.g.,

CDCl₃) is then added, and the tube is sealed. An internal standard such as tetramethylsilane

(TMS) is often used for referencing.

Instrumental Parameters:

¹H NMR: A standard one-pulse experiment is typically sufficient. The spectral width should

be set to cover the expected chemical shift range (e.g., -1 to 10 ppm).
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¹³C NMR: A proton-decoupled experiment is used. A larger number of scans may be

required to obtain a good signal-to-noise ratio.

²⁹Si NMR: Specialized pulse sequences may be needed to enhance the signal of the low-

gamma ²⁹Si nucleus.

Infrared (IR) Spectroscopy
Sample Preparation: For a gas-phase IR spectrum, a gas cell is filled with trimethylsilane
vapor. For a liquid-phase spectrum, a thin film of liquid trimethylsilane can be prepared

between two salt plates (e.g., KBr or NaCl) in a cold room or by using a cooled cell to

prevent rapid evaporation.

Data Acquisition: The spectrum is recorded using a Fourier-transform infrared (FTIR)

spectrometer. A background spectrum of the empty cell or clean salt plates is recorded and

subtracted from the sample spectrum.

Mass Spectrometry (MS)
Sample Introduction: As a volatile compound, trimethylsilane is ideally suited for analysis by

gas chromatography-mass spectrometry (GC-MS).[15][16] A dilute solution of

trimethylsilane in a volatile solvent is injected into the GC, where it is vaporized and

separated from the solvent.

Ionization and Analysis: The separated trimethylsilane enters the mass spectrometer,

where it is ionized, typically by electron ionization (EI). The resulting ions are separated by

their mass-to-charge ratio (m/z) and detected.
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Generalized Experimental Workflow for Characterization
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A generalized workflow for the chemical characterization of trimethylsilane.

Conclusion
This technical guide has provided a detailed overview of the chemical properties of

trimethylsilane, catering to the needs of researchers and professionals in the chemical

sciences. The tabulated data offers a quick reference for its physical and spectroscopic

characteristics, while the discussion on reactivity highlights its key chemical behaviors. The

outlined experimental protocols provide a practical foundation for the laboratory investigation of

this important organosilicon compound. A thorough understanding of these properties is

essential for the safe and effective utilization of trimethylsilane in its various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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